Cas no 111549-47-4 (Butanedioic acid,2-iodo-, 1,4-diethyl ester)
111549-47-4 structure
Product Name:Butanedioic acid,2-iodo-, 1,4-diethyl ester
CAS No:111549-47-4
MF:C8H13IO4
MW:300.090895414352
CID:129311
Update Time:2024-01-24
Butanedioic acid,2-iodo-, 1,4-diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid,2-iodo-, 1,4-diethyl ester
- Butanedioic acid, iodo-, diethyl ester (9CI)
- Butanedioic acid, 2-iodo-, 1,4-diethyl ester
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- Inchi: 1S/C8H13IO4/c1-3-12-7(10)5-6(9)8(11)13-4-2/h6H,3-5H2,1-2H3
- InChI Key: VLKVBOBJVQAPIW-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(I)CC(OCC)=O
Computed Properties
- Exact Mass: 299.98539
- Monoisotopic Mass: 299.986
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6A^2
Experimental Properties
- Density: 1.606±0.06 g/cm3(Predicted)
- Boiling Point: 141-144 °C(Press: 18 Torr)
- PSA: 52.6
Butanedioic acid,2-iodo-, 1,4-diethyl ester Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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